Cas no 7686-77-3 (cyclopent-3-ene-1-carboxylic acid)

Cyclopent-3-ene-1-carboxylic acid is a versatile cyclic unsaturated carboxylic acid, commonly used as a building block in organic synthesis and pharmaceutical intermediates. Its strained cyclopentene ring and reactive carboxyl group enable diverse functionalization, making it valuable for constructing complex molecular frameworks. The compound is particularly useful in medicinal chemistry and material science applications.
cyclopent-3-ene-1-carboxylic acid structure
7686-77-3 structure
Product Name:cyclopent-3-ene-1-carboxylic acid
CAS No:7686-77-3
MF:C6H8O2
MW:112.126522064209
MDL:MFCD00101764
CID:47665
PubChem ID:87561547
Update Time:2025-06-17

cyclopent-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclopent-3-enecarboxylic acid
    • 3-Cyclopentene-1-Carboxylic Acid
    • 3-Cyclopentenecarboxylic acid
    • cyclopent-3-ene-1-carboxylic acid
    • Cyclopentene-3-carboxylic acid
    • 3-Cyclopentenylcarboxylic acid
    • 4-Carboxycyclopentene
    • Cyclopent-1-ene-4-carboxylic acid
    • 3-Cyclopentenecarboxylicacid
    • 3-Cyclopentene-1-Carhoxylic Acid
    • cyclopent-3-ene carboxylic acid
    • ghl.PD_Mitscher_leg0.243
    • 3-Cyclopentene-1-carboxylicAcid
    • KSC377A8B
    • 3-cyclopentene carboxylic acid
    • 3-Cyclopentenecarboxylic acid;
    • 3-cyclopentene carboxylic acid;
    • XVSYDLITVYBCBD-UHFFFAOYSA-
    • cyclopent-3-enylcarboxylic acid;
    • cycl
    • F2163-0117
    • C1914
    • CS-W002373
    • CYCLOPENT-3-ENECARBOXYLICACID
    • SY003813
    • AM20100760
    • InChI=1/C6H8O2/c7-6(8)5-3-1-2-4-5/h1-2,5H,3-4H2,(H,7,8)
    • Z1205493626
    • A9737
    • 7686-77-3
    • EN300-84063
    • DTXSID10357491
    • NS00126759
    • cyclopenta-3-en-1-carboxylic acid
    • AC-6528
    • SCHEMBL301156
    • PB14124
    • AKOS005255516
    • 3-Cyclopentenecarboxylic acid, 97%
    • XVSYDLITVYBCBD-UHFFFAOYSA-N
    • MFCD00101764
    • AKOS025243429
    • GEO-00884
    • PS-3521
    • Q-100997
    • FT-0615572
    • 3-Cyclopentenecarboxylic Acid,97%
    • STL556761
    • BBL102952
    • DB-008996
    • MDL： MFCD00101764
    • Inchi： 1S/C6H8O2/c7-6(8)5-3-1-2-4-5/h1-2,5H,3-4H2,(H,7,8)
    • InChI Key： XVSYDLITVYBCBD-UHFFFAOYSA-N
    • SMILES： OC(C1CC=CC1)=O

Computed Properties

  • Exact Mass: 112.05200
  • Monoisotopic Mass: 112.05243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 0.9

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.084 g/mL at 25 °C(lit.)
  • Boiling Point: 215 °C(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.469(lit.)
  • PSA: 37.30000
  • LogP: 1.03720

cyclopent-3-ene-1-carboxylic acid Security Information

cyclopent-3-ene-1-carboxylic acid Customs Data

  • HS CODE：2916209090
  • Customs Data：

    China Customs Code:

    2916209090

    Overview:

    2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

cyclopent-3-ene-1-carboxylic acid Pricemore >>

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cyclopent-3-ene-1-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7686-77-3)cyclopent-3-ene-1-carboxylic acid
Order Number:A9737
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:34
Price ($):450.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:7686-77-3)cyclopent-3-ene-1-carboxylic acid
A9737
Purity:99%
Quantity:500g
Price ($):450.0
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